Cas no 63158-21-4 ((Naphthalen-1-yl)methyl naphthalene-1-carboxylate)
63158-21-4 structure
Product Name:(Naphthalen-1-yl)methyl naphthalene-1-carboxylate
CAS No:63158-21-4
MF:C22H16O2
MW:312.361246109009
CID:2789839
PubChem ID:71373274
Update Time:2025-04-21
(Naphthalen-1-yl)methyl naphthalene-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- (Naphthalen-1-yl)methyl naphthalene-1-carboxylate
- DTXSID10796104
- 63158-21-4
-
- Inchi: 1S/C22H16O2/c23-22(21-14-6-10-17-8-2-4-13-20(17)21)24-15-18-11-5-9-16-7-1-3-12-19(16)18/h1-14H,15H2
- InChI Key: WWHDSNFSPONCDK-UHFFFAOYSA-N
- SMILES: O(C(C1=CC=CC2C=CC=CC1=2)=O)CC1=CC=CC2C=CC=CC1=2
Computed Properties
- Exact Mass: 312.115029749Da
- Monoisotopic Mass: 312.115029749Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 24
- Rotatable Bond Count: 4
- Complexity: 432
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.8
- Topological Polar Surface Area: 26.3Ų
(Naphthalen-1-yl)methyl naphthalene-1-carboxylate Related Literature
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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